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Compound of Interest

Compound Name: 4-Dodecylaniline

Cat. No.: B094358 Get Quote

Aimed at Researchers, Scientists, and Drug Development Professionals

This technical guide offers a detailed exploration of the physicochemical properties of 4-
dodecylaniline. As a Senior Application Scientist, the goal is to present this information with a

focus on the underlying scientific principles and practical experimental considerations critical for

its application in research and development.

Section 1: Molecular Architecture and its
Physicochemical Implications
4-Dodecylaniline, with the chemical formula C₁₈H₃₁N, is an amphiphilic molecule featuring a

long, hydrophobic dodecyl chain attached at the para-position to a hydrophilic aniline moiety.[1]

This distinct structure is the primary determinant of its physical and chemical behavior,

influencing its solubility, reactivity, and utility in various applications. The long alkyl chain

imparts significant nonpolar character, while the amino group on the aromatic ring provides a

site for polar interactions and chemical modifications.

Section 2: Core Physicochemical Data
A quantitative understanding of 4-dodecylaniline's properties is fundamental for its effective

use. The following table summarizes its key physicochemical parameters.

Table 1: Physicochemical Properties of 4-Dodecylaniline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b094358?utm_src=pdf-interest
https://www.benchchem.com/product/b094358?utm_src=pdf-body
https://www.benchchem.com/product/b094358?utm_src=pdf-body
https://www.benchchem.com/product/b094358?utm_src=pdf-body
https://www.nbinno.com/?news/bd-4-dodecylaniline-cas-104-42-7-technical-specifications-applications
https://www.benchchem.com/product/b094358?utm_src=pdf-body
https://www.benchchem.com/product/b094358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₈H₃₁N [1][2][3][4]

Molecular Weight 261.45 g/mol [1][2][3][5]

Appearance
White to pale yellow crystalline

solid
[1][4]

Melting Point 35-39 °C [5][6][7][8]

Boiling Point 220-221 °C at 15 mmHg [5][6]

Density Approximately 0.9 g/cm³ [1][8]

Flash Point 150 °C (closed cup) [5]

pKa 4.95 (Predicted) [6]

LogP 7.24 [3][8]

Section 3: Experimental Protocols for Property
Determination
The precise measurement of physicochemical properties is paramount for quality control and

predictive modeling. The following protocols are described from the perspective of ensuring

data integrity and reproducibility.

Melting Point Determination via Capillary Method
The melting point is a crucial indicator of purity. A sharp melting range is indicative of a highly

pure compound.

Step-by-Step Protocol:

Sample Preparation: A small quantity of dry 4-dodecylaniline is finely crushed into a

powder. This ensures uniform heat distribution. The powder is then tightly packed into a

capillary tube to a height of 2-3 mm.
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Instrumentation: A calibrated digital melting point apparatus is used. Calibration is typically

performed with certified reference standards.

Measurement: The capillary tube is placed in the heating block. A rapid heating rate can be

used initially, but it should be slowed to 1-2 °C/min as the temperature approaches the

expected melting point of 35-39 °C.[5][6][7][8]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the last solid crystal melts is the completion of

melting. The range between these two temperatures is the melting range.

Solubility Assessment
The amphiphilic nature of 4-dodecylaniline dictates its solubility. It is largely insoluble in water

but soluble in nonpolar organic solvents like hexane and toluene, as well as ethanol, ether, and

chlorinated solvents.[1][9]

Qualitative Solubility Testing Workflow:

Solubility Test Workflow

Add ~10 mg of 4-Dodecylaniline to 1 mL of Solvent

Vortex at Room Temperature for 1 min
Step 1

Visually Inspect for Undissolved Solid
Step 2

Soluble

No Solid Remaining

Insoluble/Slightly SolubleSolid Remains

Click to download full resolution via product page

Caption: A simple workflow for the qualitative assessment of solubility.

Spectroscopic Characterization
Spectroscopic analysis is essential for structural confirmation and purity assessment.
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Table 2: Spectroscopic Data for 4-Dodecylaniline

Technique Key Spectral Features

¹H NMR

Aromatic protons typically appear as doublets

around 7.0 and 6.6 ppm. The protons of the NH₂

group are observed as a broad singlet. The

aliphatic protons of the dodecyl chain appear as

a series of signals in the upfield region (0.8-2.5

ppm).

¹³C NMR

The carbon atoms of the aromatic ring will have

distinct signals in the 110-150 ppm region. The

aliphatic carbons of the dodecyl chain will

appear in the 14-35 ppm range.

IR Spectroscopy

The N-H stretching vibrations of the primary

amine are typically observed as two bands in

the 3300-3500 cm⁻¹ region. C-H stretches of the

aromatic ring are seen just above 3000 cm⁻¹,

while the aliphatic C-H stretches appear just

below 3000 cm⁻¹. The N-H bending vibration is

found around 1600 cm⁻¹.

Mass Spectrometry

The molecular ion peak (M⁺) is observed at m/z

261. A prominent fragment is often seen at m/z

106, corresponding to the cleavage of the

dodecyl chain.[3]

Section 4: Applications Guided by Physicochemical
Properties
The unique combination of a long hydrophobic tail and a reactive aniline head group makes 4-
dodecylaniline a valuable molecule in several fields.

Surfactants and Emulsifiers: Its amphiphilic nature allows it to reduce surface tension,

making it useful in detergent and emulsifier formulations.[9]
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Corrosion Inhibitors: The long dodecyl chain can form a protective hydrophobic layer on

metal surfaces, while the amine group can adsorb to the metal, preventing corrosion.[1]

Liquid Crystal Materials: The rod-like shape of the molecule makes it a suitable building

block for the synthesis of liquid crystals.[1]

Advanced Materials: It is used in the development of self-assembling monolayers and for the

solubilization of single-walled carbon nanotubes.[1][2][5][6]

Chemical Synthesis: The amino group serves as a versatile handle for further chemical

modifications, making it a key intermediate in the synthesis of more complex molecules,

such as sulfonate derivatives.[5][6][7]

Logical Relationship between Properties and Applications:

Physicochemical Properties

Applications

Amphiphilicity

Surfactants

Liquid Crystals

Long Hydrophobic Chain

Corrosion Inhibitors

Advanced Materials

Reactive Amino Group

Chemical Synthesis

Click to download full resolution via product page

Caption: The link between the key physicochemical properties of 4-dodecylaniline and its

major applications.
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Section 5: Synthesis Overview
4-Dodecylaniline can be synthesized via the alkylation of aniline with dodecenes in the

presence of a catalyst such as aluminum chloride.[10] The reaction involves the electrophilic

addition of the aniline to the dodecene, followed by rearomatization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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